Cas no 2137840-06-1 (Isoxazole, 3-(5-bromo-2-chlorophenyl)-)

• Product Name: Isoxazole, 3-(5-bromo-2-chlorophenyl)-
• CAS No: 2137840-06-1
• MF: C₉H₅BrClNO
• MW: 258.499100446701
• CID: 5260458
• Update Time: 2025-05-22

Isoxazole, 3-(5-bromo-2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-(5-bromo-2-chlorophenyl)-

• Inchi： 1S/C9H5BrClNO/c10-6-1-2-8(11)7(5-6)9-3-4-13-12-9/h1-5H
• InChI Key： ZPRGJXGWQLMWNO-UHFFFAOYSA-N
• SMILES： O1C=CC(C2=CC(Br)=CC=C2Cl)=N1

Additional information on Isoxazole, 3-(5-bromo-2-chlorophenyl)-

Compound CAS No 2137840-06-1: Isoxazole, 3-(5-bromo-2-chlorophenyl)-

The compound with CAS No 2137840-06-1, commonly referred to as Isoxazole, 3-(5-bromo-2-chlorophenyl)-, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the isoxazole family, a class of heterocyclic compounds characterized by a five-membered ring containing one oxygen and one nitrogen atom. The presence of bromine and chlorine substituents at specific positions on the phenyl ring introduces unique electronic and structural properties, making it a valuable material for various applications.

Recent studies have highlighted the potential of Isoxazole, 3-(5-bromo-2-chlorophenyl)- in advanced materials development. Researchers have explored its role in the synthesis of novel polymers and high-performance composites. The compound's ability to undergo various chemical transformations, such as Suzuki coupling and Stille coupling reactions, has been extensively documented in recent publications. These reactions enable the incorporation of the compound into larger molecular frameworks, paving the way for innovative materials with tailored properties.

In terms of chemical synthesis, Isoxazole, 3-(5-bromo-2-chlorophenyl)- is typically prepared through a multi-step process involving aromatic substitution and cyclization reactions. The synthesis pathway often involves the use of transition metal catalysts to facilitate key transformations. Recent advancements in catalytic methods have significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

The electronic properties of Isoxazole, 3-(5-bromo-2-chlorophenyl)- have been a focal point of recent research efforts. Computational studies using density functional theory (DFT) have revealed its unique electronic structure, which is influenced by the electron-withdrawing effects of the bromine and chlorine substituents. These findings have implications for its application in optoelectronic devices, where precise control over electronic properties is crucial.

Moreover, the compound has shown promise in biological applications. Preliminary studies suggest that it exhibits moderate activity against certain enzymes, making it a candidate for further exploration in drug discovery programs. The bromine and chlorine substituents are believed to play a critical role in modulating its bioactivity, providing opportunities for further optimization through chemical modification.

In conclusion, Isoxazole, 3-(5-bromo-2-chlorophenyl)- (CAS No 2137840-06-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in materials science, organic synthesis, and pharmacology. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.